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Compound of Interest

Compound Name: 2-(Diisopropylamino)ethyl chloride

Cat. No.: B027519

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the toxicological data for several
diisopropylaminoethyl derivatives. The information is intended to assist researchers and
professionals in the fields of drug development, toxicology, and chemical safety in
understanding the relative hazards associated with these compounds. The data presented is a
synthesis of publicly available toxicological information.

Executive Summary

Diisopropylaminoethyl derivatives are a class of chemical compounds with varied industrial and
research applications. However, some of these derivatives, most notably the nerve agent VX,
exhibit extreme toxicity. This guide focuses on a comparative analysis of available toxicological
data, including acute toxicity (LD50), cytotoxicity, and genotoxicity, for a selection of these
compounds. A significant portion of the available data pertains to the chemical warfare agent
VX and its precursors, highlighting the critical need for careful handling and assessment of any
novel derivative within this chemical family. The primary mechanism of acute toxicity for the
most potent derivatives is the irreversible inhibition of acetylcholinesterase, a critical enzyme in
the nervous system.

Acute Toxicity Comparison

The following table summarizes the available median lethal dose (LD50) data for various
diisopropylaminoethyl derivatives. LD50 is a standardized measure of the acute toxicity of a
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substance, representing the dose required to kill 50% of a tested population. Lower LD50

values indicate higher toxicity.
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Mechanism of Action: Acetylcholinesterase
Inhibition
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The high acute toxicity of organophosphorus diisopropylaminoethyl derivatives, such as the
nerve agent VX, is primarily attributed to their potent and irreversible inhibition of the enzyme
acetylcholinesterase (AChE).[8] AChE is crucial for the proper functioning of the nervous
system, where it breaks down the neurotransmitter acetylcholine (ACh) at the synaptic cleft.

The inhibition of AChE leads to an accumulation of acetylcholine, resulting in the continuous
stimulation of muscarinic and nicotinic receptors. This overstimulation disrupts nerve impulses
and leads to a range of severe physiological effects, including convulsions, paralysis, and
ultimately, death by asphyxiation due to respiratory muscle failure.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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